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Compound of Interest

Compound Name: 1,3-Olein-2-Lignocerin

Cat. No.: B3026090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,3-Dioleoyl-2-lignoceroyl glycerol, a
mixed-acid triglyceride. Given the limited availability of experimental data for this specific lipid,
this document combines reported information with data extrapolated from related compounds
and general principles of lipid chemistry to offer a thorough resource.

Nomenclature and Chemical Identity

1,3-Dioleoyl-2-lignoceroyl glycerol is a triacylglycerol molecule with a glycerol backbone
esterified with two oleic acid molecules at the sn-1 and sn-3 positions and one lignoceric acid
molecule at the sn-2 position.

o Systematic (IUPAC) Name: Based on the descriptive name, the systematic IUPAC name is
(92,9'2)-2-[(tetracosanoyl)oxy]propane-1,3-diyl bis(octadec-9-enoate).

« CAS Number: 869989-78-6[1]

o Alternative Names: tetracosanoic acid, 2-[[(9z)-1-o0x0-9-octadecen-1-ylJoxy]-1-[[[(92)-1-0x0-9-
octadecen-1-ylJoxy]methyl]ethyl ester, 1,3-olein-2-lignocerin, TG(18:1/24:0/18:1)[1]

The structural relationship of its components is illustrated in the diagram below.
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Nomenclature of 1,3-Dioleoyl-2-lignoceroyl glycerol

Glycerol Backbone

Ester Bond Ester Bond

Oleic Acid (sn-1) Lignoceric Acid (sn-2) Oleic Acid (sn-3)

1,3-Dioleoyl-2-lignoceroyl glycerol
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General Workflow for Enzymatic Synthesis

Starting Materials:
- Glycerol
- Oleic Acid
- Lignoceric Acid

Step 1: Esterification of glycerol with lignoceric acid at sn-2 position using a specific lipase.

Intermediate:
2-Lignoceroyl glycerol

Step 2: Esterification of the intermediate with oleic acid at sn-1 and sn-3 positions.

Final Product:
1,3-Dioleoyl-2-lignoceroy! glycerol

Purification:
(e.g., Column Chromatography)
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General Triglyceride Hydrolysis Pathway

1,3-Dioleoyl-2-lignoceroyl glycerol

Hydrolysis Products:
- Glycerol
- 2x Oleic Acid
- 1x Lignoceric Acid

Further Metabolism:
- Energy Production (3-oxidation)
- Synthesis of other lipids

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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